Cas no 1485344-38-4 (2-(3-methylpentan-2-yl)aminopropane-1,3-diol)

• Product Name: 2-(3-methylpentan-2-yl)aminopropane-1,3-diol
• CAS No: 1485344-38-4
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5151141
• PubChem ID: 65315069
• Update Time: 2025-06-18

2-(3-methylpentan-2-yl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(1,2-dimethylbutyl)amino]-
• 2-(3-methylpentan-2-yl)aminopropane-1,3-diol

• Inchi： 1S/C9H21NO2/c1-4-7(2)8(3)10-9(5-11)6-12/h7-12H,4-6H2,1-3H3
• InChI Key： RBEAVIPKMIJVQS-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C)C(C)CC)CO

Additional information on 2-(3-methylpentan-2-yl)aminopropane-1,3-diol

Introduction to 2-(3-methylpentan-2-yl)aminopropane-1,3-diol (CAS No. 1485344-38-4)

2-(3-methylpentan-2-yl)aminopropane-1,3-diol, also known by its CAS number 1485344-38-4, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes an amino group and two hydroxyl groups, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 2-(3-methylpentan-2-yl)aminopropane-1,3-diol is defined by its molecular formula, C₉H₂₁NO₂. The presence of the amino and hydroxyl functional groups imparts specific chemical properties that are crucial for its reactivity and biological activity. These functional groups can participate in a variety of chemical reactions, such as nucleophilic substitution, esterification, and amide formation, which are essential in the synthesis of complex organic molecules.

In recent years, 2-(3-methylpentan-2-yl)aminopropane-1,3-diol has gained attention due to its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and analgesic effects. These findings have opened new avenues for the development of more effective therapeutic agents.

The biological activity of 2-(3-methylpentan-2-yl)aminopropane-1,3-diol has been explored in several preclinical studies. In vitro assays have demonstrated that certain derivatives of this compound can modulate key signaling pathways involved in inflammation and pain. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of 2-(3-methylpentan-2-yl)aminopropane-1,3-diol significantly reduced the expression of pro-inflammatory cytokines in human cell lines. This suggests that the compound may have potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, 2-(3-methylpentan-2-yl)aminopropane-1,3-diol has also been investigated for its use in other areas of chemistry and biology. For instance, it has been used as a chiral auxiliary in asymmetric synthesis, where its ability to control stereochemistry is crucial for the production of enantiomerically pure compounds. This property is particularly important in the synthesis of chiral drugs, where the correct enantiomer can have significantly different biological activities compared to its mirror image.

The synthesis of 2-(3-methylpentan-2-yl)aminopropane-1,3-diol has been optimized using various methodologies to ensure high yields and purity. One common approach involves the reaction of 1,3-propanediol with 3-methylpentanenitrile followed by reduction to form the desired amino alcohol. The choice of reagents and reaction conditions can significantly influence the efficiency and selectivity of the synthesis process. Recent advancements in catalytic methods have further improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of safety and handling, 2-(3-methylpentan-2-yl)aminopropane-1,3-diol is generally considered safe when appropriate precautions are taken. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions are also important to maintain its stability and prevent degradation.

The market demand for 2-(3-methylpentan-2-yl)aminopropane-1,3-diol is expected to grow due to its diverse applications in pharmaceuticals and other industries. As research continues to uncover new uses for this compound, it is likely that it will play an increasingly important role in the development of innovative products and technologies.

In conclusion, 2-(3-methylpentan-2-yl)aminopropane-1,3-diol (CAS No. 1485344-38-4) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an invaluable intermediate for the synthesis of bioactive molecules and pharmaceutical agents. Ongoing research continues to expand our understanding of its properties and applications, paving the way for future advancements in chemistry and medicine.